1-[2-(2-chlorophenoxy)ethyl]-1H-indole-3-carbonitrile

• Molecular Formula: C17H13ClN2O
• Molecular Weight: 296.7 g/mol
• IUPAC Name: 1-[2-(2-chlorophenoxy)ethyl]indole-3-carbonitrile
• InChI: InChI=1S/C17H13ClN2O/c18-15-6-2-4-8-17(15)21-10-9-20-12-13(11-19)14-5-1-3-7-16(14)20/h1-8,12H,9-10H2
• InChI Key: QFQKDGMMCVGPSC-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=CN2CCOC3=CC=CC=C3Cl)C#N

Description

1-[2-(2-chlorophenoxy)ethyl]-1H-indole-3-carbonitrile is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields. This compound is also known as JWH-018, which is a synthetic cannabinoid that mimics the effects of natural cannabinoids found in the cannabis plant. JWH-018 has been synthesized using various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for laboratory experiments.

Mechanism of Action

JWH-018 acts as a potent agonist of the CB1 and CB2 receptors, which are part of the endocannabinoid system. It binds to these receptors and activates them, leading to the release of neurotransmitters such as dopamine and serotonin. This results in the characteristic effects of cannabinoids, including euphoria, relaxation, and altered perception.
Biochemical and Physiological Effects:
JWH-018 has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models, as well as to have anti-convulsant effects. JWH-018 has also been shown to have anxiolytic and anti-depressant effects, making it a potential candidate for the treatment of anxiety and depression. However, JWH-018 has also been shown to have negative effects on the cardiovascular system, including an increase in heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

JWH-018 has several advantages for laboratory experiments, including its potency and selectivity for the CB1 and CB2 receptors. It is also relatively easy to synthesize, making it readily available for research purposes. However, JWH-018 has several limitations, including its potential for abuse and its negative effects on the cardiovascular system. Therefore, caution must be taken when using JWH-018 in laboratory experiments.

Future Directions

There are several future directions for research on JWH-018. One area of interest is the development of new synthetic cannabinoids with improved therapeutic potential and fewer side effects. Another area of interest is the study of the endocannabinoid system and its role in various diseases and conditions. Finally, there is a need for further research on the safety and efficacy of JWH-018 and other synthetic cannabinoids, particularly in the context of potential medical applications.
Conclusion:
In conclusion, JWH-018 is a synthetic cannabinoid that has gained significant interest in the scientific community due to its potential applications in various fields. It has been extensively studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for laboratory experiments. While JWH-018 has several potential therapeutic applications, caution must be taken when using it in laboratory experiments due to its potential for abuse and negative effects on the cardiovascular system. Further research is needed to fully understand the safety and efficacy of JWH-018 and other synthetic cannabinoids.

Synthesis Methods

JWH-018 can be synthesized using a variety of methods, including the use of indole or indole-3-carboxaldehyde as starting materials. One of the most common methods involves the reaction of indole-3-carboxaldehyde with 2-(2-chlorophenoxy)ethylamine in the presence of a Lewis acid catalyst such as boron trifluoride etherate. The resulting product is then treated with cyanide to form the final compound, 1-[2-(2-chlorophenoxy)ethyl]-1H-indole-3-carbonitrile.

Scientific Research Applications

JWH-018 has been extensively studied for its potential applications in various fields, including medicine, pharmacology, and neuroscience. It has been shown to have analgesic, anti-inflammatory, and anti-convulsant properties, making it a potential candidate for the treatment of various diseases such as multiple sclerosis, epilepsy, and chronic pain. JWH-018 has also been used in pharmacological studies to understand the mechanism of action of cannabinoids and their effects on the central nervous system.